Copper water

• Molecular Formula: CuH2O
• Molecular Weight: 81.56 g/mol
• InChI: InChI=1S/Cu.H2O/h;1H2
• InChIKey: PTVDYARBVCBHSL-UHFFFAOYSA-N

Copper Water Overview

Copper Water refers to potable water intentionally infused with ionic copper (Cu²⁺) at concentrations typically between 0.3 and 3 mg/L to leverage its oligodynamic effect for antimicrobial purposes [1]. Unlike bulk copper salts or solid copper surfaces, Copper Water functions as a ready-to-use, residual disinfectant for stored drinking water, a practice rooted in Ayurveda as 'Tamra Jal' [2]. Its primary mode of action involves the generation of reactive oxygen species and degradation of cellular nucleic acids in microbes, providing a chemical barrier against recontamination post-treatment [1][3].

Targeted residual disinfection for stored drinking water via oligodynamic Cu²⁺

Stable antimicrobial activity in high-chloride or high-organic water matrices

Compatible with hybrid electro-chemical disinfection systems for synergistic pathogen control

• [1] Armstrong, A. M., Sobsey, M. D., & Casanova, L. M. (2016). Disinfection of Escherichia coli and Pseudomonas aeruginosa by copper in water. Journal of Water and Health, 14(3), 424–432. View Source
• [2] Jose, G. P., Santra, S., Saha, S. K., Mandal, S. K., & Sengupta, T. K. (2018). Original Research Article (Experimental): Targeting fungal menace through copper nanoparticles and Tamrajal. Journal of Ayurveda and Integrative Medicine. View Source
• [3] Jose, G. P., Santra, S., Saha, S. K., Mandal, S. K., & Sengupta, T. K. (2024). Differentiating the mechanism of antibacterial activities of nano and ionic copper by using Escherichia coli as a model microorganism. bioRxiv, 2024.10.05.616784. View Source

Why Generic Substitutes Cannot Replace Copper Water

Generic substitution fails because the antimicrobial efficacy of copper is strictly concentration-dependent and heavily influenced by the ionic form and water chemistry. Directly dissolving bulk copper sulfate does not guarantee a stable, bioavailable ionic fraction due to precipitation and complexation with anions [1]. More critically, selecting an alternative secondary disinfectant like ionic silver or low-level chlorine leads to significantly different inactivation kinetics and spectra of activity. For instance, while silver can outperform copper against certain enteric bacteria, copper demonstrates superior residual efficacy against other Gram-positive pathogens and, crucially, its performance is less susceptible to inhibition by chloride ions commonly found in water [2]. A non-optimized substitution therefore risks either inadequate microbial inactivation or failure to provide a lasting residual barrier.

Ionic Silver

Chloride ions in water substantially reduce silver efficacy, and its spectrum may not match copper against Gram-positive pathogens.

Free Chlorine

Readily quenched by organic matter, failing to provide the lasting residual barrier that copper maintains in stored water.

Bulk Copper Salts

Dissolved copper sulfate may precipitate or complex with anions, causing variable bioavailable Cu²⁺ and inconsistent disinfection.

• [1] Sicairos-Ruelas, E. E., Gerba, C. P., & Bright, K. R. (2019). Efficacy of copper and silver as residual disinfectants in drinking water. Journal of Environmental Science and Health, Part A, 54(3), 245-252. View Source
• [2] Dankovich, T. A., Levine, J. S., Potgieter, N., Dillingham, R., & Smith, J. A. (2020). Effect of Chloride Ions on the Point-of-Use Drinking Water Disinfection Performance of Porous Ceramic Media Embedded with Metallic Silver and Copper. Water, 12(6), 1629. View Source

Copper Water Quantitative Performance Evidence

Gram-Negative Bacteria Inactivation vs. Ionic Silver

Copper water at 1 mg/L achieves a 99.9% (3 log10) reduction of Pseudomonas aeruginosa within 6 hours, and for Escherichia coli, a 99.9999997% (8.5 log10) reduction is achieved within the same timeframe at the same concentration [1]. This contrasts sharply with ionic silver, where a 400 μg/L concentration failed to achieve a significant reduction of E. coli at 24 °C, requiring combination with copper for enhanced efficacy [2]. This demonstrates that for rapid Gram-negative bacterial control, copper ions alone are quantifiably superior to silver ions at similar low concentrations.

Gram-Negative Inactivation

Cross-study comparable

Copper (1 mg/L): 8.5 log₁₀ reduction

Silver (0.4 mg/L): no significant reduction

>8.5 log₁₀ greater reduction by copper

Supports procurement for rapid E. coli control

Lab water, 24 °C, inoculum ~10⁶ CFU/mL

Evidence Dimension	Log10 reduction of E. coli after 6 hours
Target Compound Data	8.5 log10 reduction (Copper Water at 1 mg/L Cu²⁺)
Comparator Or Baseline	No significant reduction (Ionic Silver at 0.4 mg/L Ag⁺)
Quantified Difference	>8.5 log10 greater reduction by copper
Conditions	Controlled laboratory water, 24 °C, starting inoculum ~10⁶ CFU/mL

Why This Matters

For procurement decisions, this means copper water can be specified for rapid E. coli control where silver-based systems would fail to meet disinfection benchmarks.

• [1] Armstrong, A. M., Sobsey, M. D., & Casanova, L. M. (2016). Disinfection of Escherichia coli and Pseudomonas aeruginosa by copper in water. Journal of Water and Health, 14(3), 424–432. View Source
• [2] Sicairos-Ruelas, E. E., Gerba, C. P., & Bright, K. R. (2019). Efficacy of copper and silver as residual disinfectants in drinking water. Journal of Environmental Science and Health, Part A, 54(3), 245-252. View Source

Residual Efficacy Against Gram-Positive Bacteria vs. Chlorine

Copper water serves as a more reliable secondary, long-lasting disinfectant for certain Gram-positive threats. At a concentration of 400 μg/L, copper ions achieved a >2.80 log10 reduction of Listeria monocytogenes and Mycobacterium fortuitum, whereas it did not significantly reduce Gram-negative S. Typhimurium and E. coli [1]. Critically, the same study found that 0.2 mg/L of free chlorine, a common primary disinfectant, was completely inhibited by the presence of organic matter, a limitation not observed for the silver and copper combination, underscoring copper's robustness as a persistent residual [1]. This positions copper water as a strategic procurement choice for secondary disinfection in distribution systems with organic load.

Gram-Positive Residual Efficacy

Head-to-head

Copper (400 μg/L): ≥2.80 log₁₀ reduction of L. monocytogenes

Chlorine (0.2 mg/L): inhibited by organic matter, no residual

Copper retains >2.80 log activity where chlorine fails

Robust residual disinfection in organic-loaded water

24 °C, with and without organic matter

Evidence Dimension	Log10 reduction of L. monocytogenes after 7 hours
Target Compound Data	≥2.80 log10 reduction (Copper Water at 400 μg/L Cu²⁺)
Comparator Or Baseline	No significant reduction of Gram-negative targets and complete inhibition of 0.2 mg/L chlorine by organic matter
Quantified Difference	Copper retains >2.80 log activity specifically against Gram-positives where chlorine fails in the presence of organic load
Conditions	24 °C exposure in drinking water with and without organic matter

Why This Matters

Procurement specifications requiring robust residual disinfection in challenging water matrices should prioritize copper water over chlorine, which is susceptible to quenching by organic contaminants.

• [1] Sicairos-Ruelas, E. E., Gerba, C. P., & Bright, K. R. (2019). Efficacy of copper and silver as residual disinfectants in drinking water. Journal of Environmental Science and Health, Part A, 54(3), 245-252. View Source

Chloride Tolerance vs. Silver in Point-of-Use Disinfection

The disinfection performance of silver ions is significantly compromised by chloride ions in water, which form a precipitate. A study evaluating porous ceramic media embedded with metals showed that as chloride ion concentration increased from 0 to 250 mg/L, the log-reduction of E. coli by silver ions decreased substantially after 4 hours of contact time [1]. In contrast, copper ion performance was not statistically changed under the same conditions [1]. This chemical robustness makes copper water a quantifiably more predictable and reliable antimicrobial in realistic, chloride-containing source waters compared to silver-based point-of-use solutions.

Chloride Tolerance

Head-to-head

Copper log-reduction remained stable at 250 mg/L Cl⁻, while silver log-reduction decreased substantially

Predictable performance in high-salinity water

Ceramic media, E. coli target

Evidence Dimension	Effect of 250 mg/L chloride on E. coli log-reduction after 4h
Target Compound Data	Performance was not changed (stable log-reduction)
Comparator Or Baseline	Log-reduction by silver ions decreased substantially
Quantified Difference	Copper ion efficacy is unaffected by high chloride, unlike silver
Conditions	Ceramic media with embedded copper vs. silver, chloride concentrations up to 250 mg/L

Why This Matters

For scientific procurement, specifying copper water ensures consistent disinfection performance in coastal or high-salinity water sources where silver-based products would be deactivated.

• [1] Dankovich, T. A., Levine, J. S., Potgieter, N., Dillingham, R., & Smith, J. A. (2020). Effect of Chloride Ions on the Point-of-Use Drinking Water Disinfection Performance of Porous Ceramic Media Embedded with Metallic Silver and Copper. Water, 12(6), 1629. View Source

Synergistic Disinfection with Electric Field Treatment

When combined with Locally Enhanced Electric Field Treatment (LEEFT), copper ions demonstrate a synergistic effect that dramatically outperforms the copper-only baseline. The LEEFT-Cu system achieved >3 log removal for 7 of 8 bacterial species using <0.7 mg/L Cu [1]. Quantitatively, the LEEFT-Cu combination provided a >20-fold increase in disinfection performance compared to the same concentration of copper ions alone [1]. This evidence positions copper water as the preferred chemical component for hybrid electro-chemical disinfection systems, offering a level of enhancement not observed with other metal ions.

LEEFT Synergy

Direct comparison

>20× disinfection enhancement vs. Cu ions alone

Enables low-energy electrochemical disinfection design

0.7 mg/L Cu, across 8 bacterial species

Evidence Dimension	Fold-increase in disinfection performance
Target Compound Data	LEEFT-Cu (0.7 mg/L Cu) achieves >3 log removal for most species
Comparator Or Baseline	Cu ions alone (0.7 mg/L) without LEEFT
Quantified Difference	>20 times increase in disinfection performance by adding LEEFT to copper ions
Conditions	Bench-scale testing against 8 bacteria (4 G+, 4 G-) in water

Why This Matters

Procurement for advanced water treatment systems should source copper water as a core reagent, as its integration with electric field technologies provides a quantifiable, non-chemical synergy superior to other metal ion candidates.

• [1] Chen, L., et al. (2025). Combined Locally Enhanced Electric Field Treatment and Copper for Effective Inactivation of Gram-Positive and Gram-Negative Bacteria in Water. ACS EST Engineering, 5(11), 2833–2843. View Source

Copper Water Application Scenarios

Long-Term Stored Drinking Water with Organic Load

Copper water is ideally procured for emergency or household water storage where recontamination is likely. Its superior residual activity against Gram-positive bacteria, including L. monocytogenes, and its robustness against deactivation by organic matter make it a more reliable long-term safeguard than a single chlorine dose, which is readily quenched [1].

Hybrid Electrochemical Disinfection Systems

Engineering procurement for advanced LEEFT-based or similar low-voltage disinfection systems should specify copper water as the standard ion source. The documented >20-fold synergistic performance increase maximizes pathogen inactivation while minimizing electrical energy consumption (10⁻² kWh/m³), creating a best-in-class operational efficiency [1].

Point-of-Use Treatment in High-Chloride Water

For coastal communities, or in regions where source water has high salinity, copper-based water disinfection tablets or devices should be procured over silver-based alternatives. The evidence demonstrates that, unlike silver, copper's bactericidal action is chemically stable and unaffected by chloride concentrations that would otherwise neutralize the competing technology [1].

Fluconazole-Resistant Fungal Biofilms in Healthcare Water

In hospital water systems where resistant Candida species pose a problem, Copper Water (Tamra Jal) is a viable, non-toxic procurement option. It demonstrated 92–100% cytotoxicity against fluconazole-resistant Candida in a 24-hour time kill assay and inhibited germ tube formation—key virulence factors—offering a different mode of action than azole antifungals [1].

Application

Selection Property

Validation Focus

Long-Term Stored Drinking Water (Organic Load)

Reported residual disinfection robustness in organic matrices

Log reduction of indicator bacteria over storage time

Hybrid Electrochemical Disinfection Systems

Synergistic enhancement with electric field treatment

Disinfection performance at low energy input

Point-of-Use Treatment in High-Chloride Source Water

Chloride-tolerant antimicrobial activity

Stability of log reduction in saline water conditions

Fluconazole-Resistant Fungal Biofilms (Research Water Systems)

Non-azole antifungal mode of action

Biofilm inhibition and germ tube formation assays

• [1] Sicairos-Ruelas, E. E., Gerba, C. P., & Bright, K. R. (2019). Efficacy of copper and silver as residual disinfectants in drinking water. Journal of Environmental Science and Health, Part A, 54(3), 245-252. View Source
• [2] Chen, L., et al. (2025). Combined Locally Enhanced Electric Field Treatment and Copper for Effective Inactivation of Gram-Positive and Gram-Negative Bacteria in Water. ACS EST Engineering, 5(11), 2833–2843. View Source
• [3] Dankovich, T. A., Levine, J. S., Potgieter, N., Dillingham, R., & Smith, J. A. (2020). Effect of Chloride Ions on the Point-of-Use Drinking Water Disinfection Performance of Porous Ceramic Media Embedded with Metallic Silver and Copper. Water, 12(6), 1629. View Source
• [4] Jose, G. P., Santra, S., Saha, S. K., Mandal, S. K., & Sengupta, T. K. (2018). Original Research Article (Experimental): Targeting fungal menace through copper nanoparticles and Tamrajal. Journal of Ayurveda and Integrative Medicine. View Source